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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental physicochemical
properties of 2-Bromopropanal, a halogenated aldehyde of interest in various chemical
syntheses.

Core Molecular Information

2-Bromopropanal is an organic compound characterized by a three-carbon propanal
backbone with a bromine atom substituted at the alpha position (carbon-2). Its chemical
structure and properties make it a versatile reagent in organic chemistry.

Molecular Formula: C3HsBrO[1][2]
Molecular Weight: 136.98 g/mol [3][4]

Physicochemical Data Summary

The key quantitative data for 2-Bromopropanal are summarized in the table below for ease of
reference and comparison.
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Property Value Source
Molecular Formula CsHsBrO [1112]15]16]
Molecular Weight 136.98 g/mol [3114]
CAS Number 19967-57-8 [1]12115]
Density 1.54 g/cm3 [1]

Boiling Point 108.2 °C at 760 mmHg [1]
Melting Point 48-55 °C [11[51[718]
Flash Point 61.3 °C [1]
Refractive Index 1.4813 [1]

Exact Mass 135.95238 Da [11[3]

Experimental Protocols & Signhaling Pathways

As a relatively simple alkylating agent, 2-Bromopropanal is primarily utilized as a reactant or
intermediate in chemical syntheses. Detailed experimental protocols are typically specific to the
reaction in which it is being used, for example, in the synthesis of various heterocyclic
compounds or as a precursor for other functionalized molecules.

Due to its nature as a reactive small molecule, 2-Bromopropanal is not generally associated
with specific biological signaling pathways in the manner of a drug or signaling molecule. Its
biological activity would likely be characterized by non-specific covalent modification of proteins
and other biomolecules, leading to cellular toxicity. Therefore, detailed signaling pathway
diagrams are not applicable to this compound.

Molecular Structure and Connectivity

The logical relationship between the constituent atoms of 2-Bromopropanal can be visualized
to understand its basic structure and reactivity. The aldehyde group confers electrophilic
properties to the carbonyl carbon, while the bromine atom at the alpha position can act as a
leaving group in nucleophilic substitution reactions.
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Caption: Logical connectivity of functional groups in 2-Bromopropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromopropanal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025509#2-bromopropanal-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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